Cas no 1119449-92-1 (5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole)

• Product Name: 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole
• CAS No: 1119449-92-1
• MF: C₇H₁₀ClNS
• MW: 175.678999423981
• MDL: MFCD12027008
• CID: 1070964
• PubChem ID: 25219504
• Update Time: 2025-06-20

5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-ethyl-2-methylthiazole
• 5-(chloromethyl)-4-ethyl-2-methyl-1,3-thiazole
• 5-(chloromethyl)-4-ethyl-2-methyl-1,3-thiazole(SALTDATA: FREE)
• AG-D-30721
• ALBB-005688
• CTK4A7584
• MolPort-006-067-248
• SBB047892
• STK503552
• AKOS006316939
• DTXSID00649256
• 1119449-92-1
• MFCD12027008
• 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole

• MDL： MFCD12027008
• Inchi： 1S/C7H10ClNS/c1-3-6-7(4-8)10-5(2)9-6/h3-4H2,1-2H3
• InChI Key： OIUCVKUDCWVUDK-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC)N=C(C)S1

Computed Properties

• Exact Mass: 175.02200
• Monoisotopic Mass: 175.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 2.75270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole

Introduction to 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole (CAS No. 1119449-92-1)

5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1119449-92-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole, particularly the presence of a chloromethyl group and ethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and biopharmaceutical research.

The thiazole core of this compound is a crucial pharmacophore, frequently encountered in various therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The chloromethyl group at the 5-position introduces reactivity that can be exploited in further derivatization, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the ethyl substituents at the 4- and 2-positions modulate the electronic and steric properties of the molecule, influencing its overall bioactivity.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in treating a range of diseases, including infectious disorders, inflammation, and cancer. The 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole structure has been explored as a scaffold for developing novel compounds with improved pharmacokinetic profiles and reduced toxicity. Its versatility allows for modifications that can fine-tune its biological activity, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole is its potential role in the development of antimicrobial agents. Thiazole derivatives have shown promise against resistant bacterial strains, and the introduction of functional groups like the chloromethyl moiety can enhance binding affinity to bacterial enzymes. This has led to several studies investigating its efficacy against Gram-positive and Gram-negative bacteria, as well as fungi. The ethylation at the 4-position may also contribute to improved solubility and membrane permeability, which are critical factors for drug delivery systems.

The compound's relevance extends beyond antimicrobial applications. Researchers have also explored its potential in anti-inflammatory therapies. Thiazole derivatives are known to modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The unique structural features of 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole may allow it to interact with these pathways in a novel manner, potentially offering therapeutic advantages over existing agents. Preclinical studies have begun to uncover its mechanisms of action, providing insights into how it may exert its effects at the molecular level.

In addition to its therapeutic potential, 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole has applications in synthetic chemistry as a building block for more complex molecules. The presence of the chloromethyl group facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups such as amines or alcohols. This reactivity makes it an invaluable intermediate in multi-step syntheses aimed at creating novel bioactive compounds. The ability to modify this scaffold allows chemists to explore new chemical spaces, potentially leading to breakthroughs in drug discovery.

The synthesis of 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole involves several well-established organic reactions, including condensation reactions and alkylation processes. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. Techniques such as catalytic hydrogenation and protecting group strategies have been utilized to achieve regioselective modifications without unwanted side reactions.

Recent advancements in computational chemistry have further enhanced our understanding of 5-(Chloromethyl)-4-ethyl-2-methyl-1,3-thiazole's properties. Molecular modeling studies have predicted its binding interactions with biological targets, providing insights into how it may function within living systems. These predictions are corroborated by experimental data from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have elucidated its three-dimensional structure and dynamic behavior.

The pharmaceutical industry has taken note of these findings, leading to increased investment in thiazole-based drug candidates. Companies are leveraging computational tools alongside traditional high-throughput screening methods to identify derivatives of 5-(Chloromethyl)-4-ethylyl -2-methy -1 ,3 -thia z ole with enhanced efficacy and safety profiles. This collaborative approach between academia and industry is accelerating the development pipeline for new therapeutics.

The environmental impact of synthesizing and using 5-(Chlorometh yl)-4-et hyl -2-me thy l -1 ,3 -thia z ole is also a consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Sustainable chemistry principles are being integrated into laboratory protocols， ensuring that future research remains both innovative and environmentally responsible.

In conclusion,5-(Chlorom ethyl ) -4-et hyl -2-me thy l -1 ,3 -thia z ole (CAS No . 1119449 -92 -1) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for medicine . Its unique structural features ， coupled with its demonstrated biological activity ， make it a cornerstone compound for ongoing research . As scientists continue to explore its potential ， we can anticipate further discoveries that will shape the future landscape of drug development . The continued study of this molecule underscores the importance of heterocyclic compounds in addressing global health challenges . p >